Cas no 1131605-35-0 (Methyl 2-(dimethylamino)-5-iodobenzoate)

Methyl 2-(dimethylamino)-5-iodobenzoate is a benzoate derivative featuring both dimethylamino and iodo functional groups, making it a versatile intermediate in organic synthesis. The dimethylamino group enhances electron density, facilitating electrophilic substitutions, while the iodine substituent offers opportunities for further functionalization via cross-coupling reactions such as Suzuki or Heck reactions. This compound is particularly useful in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its ester group also allows for straightforward hydrolysis or transesterification, broadening its synthetic utility. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of reaction environments.

Methyl 2-(dimethylamino)-5-iodobenzoate structure

1131605-35-0 structure

Product Name:Methyl 2-(dimethylamino)-5-iodobenzoate

CAS No:1131605-35-0

MF:C₁₀H₁₂INO₂

MW:305.112255096436

CID:1030731

PubChem ID:44828949

Update Time:2025-05-26

Methyl 2-(dimethylamino)-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(dimethylamino)-5-iodobenzoate
- AKOS015852276
- SB82736
- 2-(dimethylamino)-5-iodobenzoic acid methyl ester
- methyl 2-(dimethylamino)-5-iodo-benzoate
- DB-060383
- 1131605-35-0
- A802844
- DTXSID20661036
- Methyl2-(dimethylamino)-5-iodobenzoate
- Inchi： 1S/C10H12INO2/c1-12(2)9-5-4-7(11)6-8(9)10(13)14-3/h4-6H,1-3H3
- InChI Key： AFXGJAMDJQFUJL-UHFFFAOYSA-N
- SMILES： IC1C=CC(=C(C(=O)OC)C=1)N(C)C

Computed Properties

Exact Mass: 304.99128g/mol
Monoisotopic Mass: 304.99128g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 29.5Å²

Methyl 2-(dimethylamino)-5-iodobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019095500-1g	Methyl 2-(dimethylamino)-5-iodobenzoate	1131605-35-0	95%	1g	$400.00	2023-09-04
Ambeed	A617598-1g	Methyl 2-(dimethylamino)-5-iodobenzoate	1131605-35-0	95+%	1g	$204.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757687-1g	Methyl 2-(dimethylamino)-5-iodobenzoate	1131605-35-0	98%	1g	￥1999.00	2024-08-09
Crysdot LLC	CD12179322-5g	Methyl 2-(dimethylamino)-5-iodobenzoate	1131605-35-0	95+%	5g	$749	2024-07-23